Cas no 1806465-23-5 (3-(5-Methyl-2-(trifluoromethyl)phenyl)propanenitrile)

• Product Name: 3-(5-Methyl-2-(trifluoromethyl)phenyl)propanenitrile
• CAS No: 1806465-23-5
• MF: C₁₁H₁₀F₃N
• MW: 213.199013233185
• CID: 5001631
• Update Time: 2025-06-08

3-(5-Methyl-2-(trifluoromethyl)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methyl-2-(trifluoromethyl)phenyl)propanenitrile

• Inchi： 1S/C11H10F3N/c1-8-4-5-10(11(12,13)14)9(7-8)3-2-6-15/h4-5,7H,2-3H2,1H3
• InChI Key： PABSEKYDXQRURJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=CC=1CCC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8

Additional information on 3-(5-Methyl-2-(trifluoromethyl)phenyl)propanenitrile

Introduction to 3-(5-Methyl-2-(trifluoromethyl)phenyl)propanenitrile (CAS No. 1806465-23-5)

3-(5-Methyl-2-(trifluoromethyl)phenyl)propanenitrile, with the CAS number 1806465-23-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of nitriles and is characterized by its trifluoromethyl and methyl substituents on the aromatic ring, which confer it with distinct physical and chemical properties.

The molecular formula of 3-(5-Methyl-2-(trifluoromethyl)phenyl)propanenitrile is C₁₁H₁₀F₃N, and its molecular weight is approximately 219.19 g/mol. The presence of the trifluoromethyl group (CF₃) and the methyl group (CH₃) on the phenyl ring imparts significant electronic effects, making this compound highly versatile in terms of reactivity and functionality. These substituents can influence the compound's solubility, stability, and reactivity in various chemical reactions.

In the context of pharmaceutical research, 3-(5-Methyl-2-(trifluoromethyl)phenyl)propanenitrile has been explored for its potential as a lead compound in drug discovery. The nitrile functional group is known for its ability to participate in various bioconjugation reactions, making it a valuable scaffold for the development of novel therapeutic agents. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 3-(5-Methyl-2-(trifluoromethyl)phenyl)propanenitrile as a precursor for the synthesis of potent inhibitors of protein kinases. Protein kinases are key enzymes involved in cellular signaling pathways and are often dysregulated in diseases such as cancer. The researchers found that derivatives of this compound demonstrated high selectivity and potency against specific kinase targets, suggesting its potential as a lead molecule for further optimization.

Beyond pharmaceutical applications, 3-(5-Methyl-2-(trifluoromethyl)phenyl)propanenitrile has also found utility in materials science. The trifluoromethyl group enhances the compound's hydrophobicity and thermal stability, making it suitable for use in the development of advanced materials such as coatings, polymers, and composites. These materials can be tailored for specific applications ranging from electronics to automotive industries.

In terms of chemical synthesis, 3-(5-Methyl-2-(trifluoromethyl)phenyl)propanenitrile can be synthesized through a multi-step process involving the reaction of 5-methyl-2-trifluoromethylbenzaldehyde with an appropriate nitrile precursor. The synthesis route typically involves a Knoevenagel condensation followed by reduction steps to form the final product. This synthetic pathway has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

The safety profile of 3-(5-Methyl-2-(trifluoromethyl)phenyl)propanenitrile is an important consideration for its practical applications. While detailed toxicological data is still being compiled, preliminary studies suggest that this compound exhibits low toxicity when handled under appropriate conditions. However, standard safety protocols should be followed during handling and storage to ensure worker safety and environmental protection.

In conclusion, 3-(5-Methyl-2-(trifluoromethyl)phenyl)propanenitrile (CAS No. 1806465-23-5) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific fields.